2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate, also known as ABMP, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and cancer growth. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates inflammation and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. This compound has also been shown to reduce tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate has several advantages for lab experiments, including its high purity and stability. However, this compound is a relatively new compound, and more research is needed to fully understand its properties and potential applications. Additionally, the synthesis of this compound can be complex and may require specialized equipment and expertise.
Future Directions
There are several future directions for research on 2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate. One area of interest is the development of this compound as a potential therapeutic agent for the treatment of cancer and inflammation. Another area of interest is the investigation of this compound's potential as a neuroprotective agent for the treatment of neurological disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes.
Synthesis Methods
The synthesis of 2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate involves the reaction of 2-hydroxyacetophenone with o-phenylenediamine in the presence of acetic anhydride. The resulting product is then treated with methoxymethyl chloride to yield this compound. The synthesis of this compound has been optimized to yield a high purity product and can be scaled up for larger quantities.
Scientific Research Applications
2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate has been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.
Properties
IUPAC Name |
[2-[(1-acetylbenzimidazol-2-yl)methoxy]phenyl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-12(21)20-15-8-4-3-7-14(15)19-18(20)11-23-16-9-5-6-10-17(16)24-13(2)22/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXPQTSHQFLAGKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CC=CC=C2N=C1COC3=CC=CC=C3OC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.